Cas no 13059-96-6 (D-altro-3-Heptulose)

• Product Name: D-altro-3-Heptulose
• CAS No: 13059-96-6
• MF: C₇H₁₄O₇
• MW: 210.181863307953
• CID: 140264
• PubChem ID: 192877
• Update Time: 2025-04-19

D-altro-3-Heptulose Chemical and Physical Properties

Names and Identifiers

• D-altro-3-Heptulose
• (2R,4R,5R,6R)-1,2,4,5,6,7-hexahydroxyheptan-3-one
• C19612
• Crocose
• DTXSID10926808
• Hept-3-ulose
• Coriose
• 13059-96-6
• SCHEMBL605397
• CHEBI:195941

• Inchi： 1S/C7H14O7/c8-1-3(10)5(12)7(14)6(13)4(11)2-9/h3-5,7-12,14H,1-2H2/t3-,4-,5-,7-/m1/s1
• InChI Key： INYHXAFWZQXELF-FNKGTGPASA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@H](C([C@@H](CO)O)=O)O

Computed Properties

• Exact Mass: 210.07392
• Monoisotopic Mass: 210.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.645
• Boiling Point: 615.1°C at 760 mmHg
• Flash Point: 339.8°C
• Refractive Index: 1.597
• PSA: 138.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Heptoses